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Compound of Interest

Compound Name: 3-Fluorophenylboronic acid

Cat. No.: B151535 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Fluorophenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling precautions for 3-
fluorophenylboronic acid. The information is intended for professionals in research and

development who handle this chemical in a laboratory setting.

Chemical Identification and Physical Properties
3-Fluorophenylboronic acid is an organoboron compound used in various chemical

syntheses, including palladium-catalyzed cross-coupling reactions.[1][2] It is important to be

aware of its physical and chemical properties to ensure safe handling.
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Property Value Source

Molecular Formula C6H6BFO2 [3][4]

Molecular Weight 139.92 g/mol [3][5]

CAS Number 768-35-4 [1][3][4][6]

Appearance
Off-white to light yellow crystal

powder
[2][4]

Melting Point 211 - 218 °C (411.8 - 413.6 °F) [2][4][5]

Solubility No data available [4]

Hazard Identification and GHS Classification
3-Fluorophenylboronic acid is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

standardized framework for communicating these hazards.
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GHS Classification Hazard Statement Signal Word Pictogram

Acute toxicity, oral

(Category 4)

H302: Harmful if

swallowed
Warning

Skin

corrosion/irritation

(Category 1B/2)

H314: Causes severe

skin burns and eye

damage / H315:

Causes skin irritation

Danger/Warning

Serious eye

damage/eye irritation

(Category 1/2)

H318: Causes serious

eye damage / H319:

Causes serious eye

irritation

Danger/Warning

Specific target organ

toxicity — single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation
Warning

Hazardous to the

aquatic environment,

long-term hazard

(Category 2)

H411: Toxic to aquatic

life with long lasting

effects

No Signal Word

Experimental Protocols
Detailed experimental protocols for the determination of toxicological and physical properties

are typically not provided in standard safety data sheets. These studies are conducted under

standardized guidelines (e.g., OECD Test Guidelines) by manufacturers. For end-users, the

most relevant protocols are those for safe handling and emergency response. The following

sections and diagrams outline these critical procedures.

Safe Handling and Personal Protective Equipment
(PPE)
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A systematic approach to handling 3-fluorophenylboronic acid is crucial to minimize

exposure and ensure laboratory safety.

Engineering Controls
Ventilation: Work in a well-ventilated area.[4][7] For operations that may generate dust or

vapors, use a chemical fume hood.[8][9]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[7][8]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[4][6][7]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and clothing to prevent skin

exposure.[4][6][10] A lab coat is mandatory.[10]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask or equivalent is recommended.[1]

General Hygiene Practices
Wash hands thoroughly after handling, and before eating, drinking, smoking, or using the

restroom.[4][6][8]

Do not eat, drink, or smoke in areas where chemicals are handled or stored.[6][11][12]

Contaminated clothing should be removed and washed before reuse.[8]

Workflow for Safe Handling
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Caption: Workflow for the safe handling of 3-fluorophenylboronic acid.
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Storage and Disposal
Proper storage and disposal are critical to prevent accidents and environmental contamination.

Storage Conditions
Store in a cool, dry, and well-ventilated place.[7]

Keep the container tightly closed and sealed.[4][7]

Store locked up.[4]

The storage class code is 8A for combustible corrosive hazardous materials.[1]

Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[4][13]

Do not release into the environment.[7] Chemical waste should be collected in designated,

labeled, and sealed containers.[13]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is required.

First-Aid Measures
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Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get immediate medical

attention.[4][6][7]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. If skin irritation occurs, get medical

advice/attention.[4][6][8]

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Get medical attention if you feel

unwell.[4][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a poison center or doctor/physician if

you feel unwell.[4][7][11]

Spill Response
Ensure adequate ventilation and wear appropriate personal protective equipment.[7]

For solid spills, sweep or vacuum up the material and place it in a suitable container for

disposal without creating dust.[7][8]

Prevent the product from entering drains.[8]

Emergency Response Logic
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Spill Response Exposure Response

Emergency Event
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(Skin, Eyes, Inhalation)
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Administer First Aid
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Remove Contaminated Clothing

Seek Immediate Medical Attention
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Caption: Emergency response workflow for spills and exposure incidents.

Hazard Relationships and Precautions
The GHS classifications for 3-fluorophenylboronic acid are interconnected, necessitating a

multi-faceted approach to safety precautions.
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3-Fluorophenylboronic
Acid Hazards H302: Harmful if swallowed H314/H315: Skin Corrosion/Irritation H318/H319: Serious Eye Damage/Irritation H335: May cause respiratory irritation Precautions P280: Wear protective gloves/eye protection P260/P261: Do not breathe dust P271: Use only outdoors or in a well-ventilated area P305+P351+P338: IF IN EYES: Rinse cautiously... P303+P361+P353: IF ON SKIN: Take off contaminated clothing...

Ingestion Hazard

Click to download full resolution via product page

Caption: Relationship between hazards and required safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Fluorophenylboronic acid safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151535#3-fluorophenylboronic-acid-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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